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neocynaversicoside neocynaversicoside
Brand Name: Vulcanchem
CAS No.: 132160-34-0
VCID: VC0137461
InChI: InChI=1S/C28H38O11/c1-12-21(30)23(34-4)22(31)26(36-12)37-14-7-8-27(2)13(9-14)10-17(29)19-16(27)6-5-15-20-18(38-25(19)33)11-35-28(20,3)39-24(15)32/h5,10,12,14,16-23,26,29-31H,6-9,11H2,1-4H3/b15-5-
SMILES: CC1C(C(C(C(O1)OC2CCC3(C4CC=C5C6C(COC6(OC5=O)C)OC(=O)C4C(C=C3C2)O)C)O)OC)O
Molecular Formula: C28H38O11
Molecular Weight: 550.6 g/mol

neocynaversicoside

CAS No.: 132160-34-0

Main Products

VCID: VC0137461

Molecular Formula: C28H38O11

Molecular Weight: 550.6 g/mol

neocynaversicoside - 132160-34-0

CAS No. 132160-34-0
Product Name neocynaversicoside
Molecular Formula C28H38O11
Molecular Weight 550.6 g/mol
IUPAC Name (1Z)-8-(3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-12-hydroxy-5,19-dimethyl-15,18,20-trioxapentacyclo[14.5.1.04,13.05,10.019,22]docosa-1,10-diene-14,21-dione
Standard InChI InChI=1S/C28H38O11/c1-12-21(30)23(34-4)22(31)26(36-12)37-14-7-8-27(2)13(9-14)10-17(29)19-16(27)6-5-15-20-18(38-25(19)33)11-35-28(20,3)39-24(15)32/h5,10,12,14,16-23,26,29-31H,6-9,11H2,1-4H3/b15-5-
Standard InChIKey XXMPRKCDSVYBRO-WCSRMQSCSA-N
Isomeric SMILES CC1C(C(C(C(O1)OC2CCC3(C4C/C=C\5/C6C(COC6(OC5=O)C)OC(=O)C4C(C=C3C2)O)C)O)OC)O
SMILES CC1C(C(C(C(O1)OC2CCC3(C4CC=C5C6C(COC6(OC5=O)C)OC(=O)C4C(C=C3C2)O)C)O)OC)O
Canonical SMILES CC1C(C(C(C(O1)OC2CCC3(C4CC=C5C6C(COC6(OC5=O)C)OC(=O)C4C(C=C3C2)O)C)O)OC)O
Synonyms neocynapanogenin 3-O-beta-D-thevetopyranoside
neocynaversicoside
PubChem Compound 6444011
Last Modified Nov 11 2021
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